3,3-diethylcyclobutan-1-one
Description
3,3-Diethylcyclobutan-1-one is a chemical compound with the molecular formula C8H14O . It has a molecular weight of 126.2 .
Molecular Structure Analysis
The molecular structure of 3,3-diethylcyclobutan-1-one consists of a cyclobutane ring with two ethyl groups attached at the 3rd carbon and a carbonyl group attached at the 1st carbon .
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-diethylcyclobutan-1-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Ethyl 2-bromopropionate", "Sodium hydride", "Benzene", "Sulfuric acid", "Sodium bicarbonate", "Magnesium sulfate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium hydride in benzene to form the sodium salt of ethyl acetoacetate.", "Step 2: Ethyl 2-bromopropionate is added to the reaction mixture and heated to form the intermediate compound, ethyl 3-oxobutanoate.", "Step 3: Sulfuric acid is added to the reaction mixture to catalyze the cyclization of ethyl 3-oxobutanoate to form 3,3-diethylcyclobutan-1-one.", "Step 4: The reaction mixture is quenched with sodium bicarbonate and extracted with benzene.", "Step 5: The organic layer is washed with water, dried over magnesium sulfate, and filtered.", "Step 6: The solvent is removed under reduced pressure to yield the crude product.", "Step 7: The crude product is purified by recrystallization from a suitable solvent, such as ethanol or methanol.", "Step 8: The purified product is characterized by various spectroscopic techniques, such as NMR and IR spectroscopy." ] } | |
CAS RN |
215957-65-6 |
Product Name |
3,3-diethylcyclobutan-1-one |
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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